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Compound of Interest

Compound Name: 1,10-Decanediol-d20

Cat. No.: B1433862

In-Depth Technical Guide: 1,10-Decanediol-d20

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, properties, and
experimental applications of 1,10-Decanediol-d20. While a specific Safety Data Sheet (SDS)
for the deuterated form is not readily available, the safety profile is expected to be nearly
identical to that of its non-deuterated analog, 1,10-Decanediol. This guide is intended for use in
research and development settings.

Safety and Handling

As a deuterated analog of 1,10-Decanediol, 1,10-Decanediol-d20 is anticipated to have a
similar safety profile. The following information is derived from the Safety Data Sheet for 1,10-
Decanediol (CAS No. 112-47-0).

Hazard Identification

1,10-Decanediol is generally not classified as a hazardous substance.[1] However, it may
cause eye, skin, and respiratory tract irritation.[2] The toxicological properties of this material
have not been fully investigated.[2]

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[2]
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o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
shoes. Get medical attention if irritation develops.[2]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink 2-4 cupfuls of milk or water. Get medical aid.[2]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Handling and Storage

Handling: Wash thoroughly after handling. Use with adequate ventilation. Minimize dust
generation and accumulation. Avoid contact with eyes, skin, and clothing. Avoid ingestion and
inhalation.[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store
away from incompatible materials such as oxidizing agents, acid chlorides, acid anhydrides,
and chloroformates.[4]

Personal Protective Equipment

o Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.[2]
o Skin: Wear appropriate protective gloves to prevent skin exposure.[2]
» Clothing: Wear appropriate protective clothing to prevent skin exposure.[2]

» Respirators: A respirator is not required under normal use conditions. If dust is generated, a
NIOSH-approved respirator may be necessary.[2]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1,10-Decanediol.
The properties of the d20 isotopologue are expected to be very similar.
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Property Value Reference
Molecular Formula C10H2202 [1]
Molecular Weight 174.28 g/mol [1]
Appearance White crystalline powder or A5]
solid

Melting Point 72-75 °C [6]

Boiling Point 297 °C at 1013 hPa [6]

Flash Point 152 °C (closed cup) [6]

Soluble in alcohol and hot

ether; practically insoluble in

Solubility [4][5]
cold water and petroleum
ether.[4][5]
Density 0.891 g/cm? at 80 °C [6]
log Pow 2.01 [6]

Toxicological Information

The toxicological data for 1,10-Decanediol is limited. The available information suggests low
acute toxicity.
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Endpoint Result Species Reference
LD50 Oral > 10000 mg/kg Rabbit [4]
LD50 Dermal > 2000 mg/kg Rat [4]

No component of this
product present at

levels greater than or

) o equal to 0.1% is
Carcinogenicity ) » [6]

identified as probable,
possible or confirmed
human carcinogen by

IARC.

Experimental Protocols
Synthesis of 1,10-Decanediol

Several methods for the synthesis of 1,10-decanediol have been reported. One common
laboratory-scale method involves the reduction of a sebacic acid derivative.

Method: Reduction of Dimethyl Sebacate[7]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve dimethyl sebacate in ethanol.

o Addition of Catalyst: Add cerium(lIl) chloride to the solution.

e Reduction: Slowly add sodium borohydride to the stirred solution. The reaction is typically
carried out over 24 hours.

o Workup: After the reaction is complete, neutralize the mixture with a dilute acid.
o Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and
concentrate under reduced pressure. The crude product can be further purified by
crystallization.
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Experimental Workflow: Synthesis of 1,10-Decanediol
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Synthesis of 1,10-Decanediol via Reduction.
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Preparation of 1,10-Decanediol-Based Microparticles for
o-Ketoglutarate Delivery

1,10-Decanediol can be used as a monomer in the synthesis of biodegradable polyesters for
the fabrication of microparticles for controlled drug release.

Method: Oil-in-Water (O/W) Emulsion/Solvent Evaporation

o Polymer Synthesis: Synthesize a polyester by reacting 1,10-decanediol with a dicarboxylic
acid (e.g., sebacic acid) in the presence of a catalyst. The molecular weight of the polymer
can be controlled by adjusting the reaction conditions.

¢ Organic Phase Preparation: Dissolve the synthesized polyester and a-ketoglutarate in a
water-immiscible organic solvent (e.g., dichloromethane).

o Emulsification: Add the organic phase to an aqueous solution containing a surfactant (e.g.,
polyvinyl alcohol) under high-speed homogenization to form an oil-in-water emulsion.

o Solvent Evaporation: Stir the emulsion at room temperature under reduced pressure to
evaporate the organic solvent, leading to the formation of solid microparticles.

¢ Collection and Washing: Collect the microparticles by centrifugation, wash them with
deionized water to remove the surfactant, and then freeze-dry.

In Vitro Dendritic Cell Assay

This protocol outlines a general procedure to assess the effect of a-ketoglutarate released from
1,10-decanediol-based microparticles on dendritic cell (DC) function.

e DC Generation: Generate monocyte-derived DCs (mo-DCs) from peripheral blood
mononuclear cells (PBMCs) by culturing with GM-CSF and IL-4 for 6-7 days.

e DC Treatment: Culture the immature mo-DCs with the prepared a-ketoglutarate-loaded
microparticles at various concentrations. Use empty microparticles as a control.

o DC Maturation: After a predetermined incubation period, induce DC maturation by adding a
maturation stimulus (e.qg., lipopolysaccharide - LPS).
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e Analysis of DC Phenotype: After 24-48 hours of stimulation, harvest the DCs and analyze the
expression of maturation markers (e.g., CD80, CD86, MHC-II) by flow cytometry.

o Cytokine Analysis: Collect the culture supernatants and measure the concentration of
relevant cytokines (e.g., IL-12, IL-10) by ELISA.

» Mixed Lymphocyte Reaction (MLR): Co-culture the treated DCs with allogeneic T cells and
measure T cell proliferation (e.g., by CFSE dilution) and cytokine production (e.g., IFN-y, IL-
17, IL-10) to assess the T cell-stimulatory capacity of the DCs.

Signaling Pathway

1,10-Decanediol itself is not known to directly engage in specific signaling pathways. However,
its application in drug delivery systems can indirectly influence cellular signaling. For instance,
polymeric microparticles fabricated from 1,10-decanediol can provide sustained release of
bioactive molecules like a-ketoglutarate (a-KG), which can modulate immune cell function.

Sustained release of a-KG has been shown to impact the metabolic programming of dendritic
cells. By reducing glycolysis and mitochondrial respiration, a-KG can lead to a more tolerogenic
DC phenotype, characterized by lower expression of co-stimulatory molecules like MHC-II and
CD86. This, in turn, influences the differentiation of T helper cells, promoting the development
of regulatory T cells (Tregs) while potentially suppressing pro-inflammatory Th1l and Th17 cells.
The resulting shift in the Th17/Treg balance towards a more regulatory state can have profound
effects on the immune response, potentially dampening autoimmune and inflammatory
reactions.
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Signaling Pathway: Immunomodulation by a-KG Released from 1,10-Decanediol-Based Microparticles
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Immunomodulatory effects of a-KG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

